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Cat. No.: B6592825

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for N-Vinyl-2-
pyrrolidone (NVP), a versatile organic compound widely used in the synthesis of polymers and
copolymers for pharmaceutical and industrial applications. A thorough understanding of its
spectroscopic characteristics is crucial for quality control, reaction monitoring, and structural
elucidation. This document presents nuclear magnetic resonance (NMR), infrared (IR), and
ultraviolet-visible (UV-Vis) spectroscopic data, along with detailed experimental protocols.

Spectroscopic Data Summary
The following sections summarize the key spectroscopic data for N-Vinyl-2-pyrrolidone.

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.[1]
The 'H and 3C NMR spectra of NVP provide detailed information about its proton and carbon
environments.

Table 1: *H NMR Spectroscopic Data for N-Vinyl-2-pyrrolidone
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
7.05 dd 1H H-C=C (vinyl)
4.45 dd 1H C=C-H (cis)
4.40 dd 1H C=C-H (trans)
3.50 t 2H -N-CHz-
2.45 t 2H -C(=0)-CHa-
2.00 p 2H -CH2-CH2-CHz-

Data obtained in CDCls at 90 MHz.[2]

Table 2: 13C NMR Spectroscopic Data for N-Vinyl-2-pyrrolidone

Chemical Shift (8) ppm Assighment
173.0 C=0

131.0 C=C (vinyl)
95.0 C=C (vinyl)
46.0 -N-CH2-

31.0 -C(=0)-CH2-
18.0 -CH2-CH2-CHz-

Data obtained in CDCls at 90 MHz.[3]

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.[4] The IR spectrum of NVP shows characteristic absorption
bands for the amide and vinyl functional groups.

Table 3: IR Spectroscopic Data for N-Vinyl-2-pyrrolidone
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Wavenumber (cm~—?) Vibration Type Functional Group
2982-2976 C-H Stretch Alkane

1680 C=0 Stretch Amide (Lactam)
1630 C=C Stretch Alkene (Vinyl)
1462-1460 C-H Bend Alkane

1250 C-N Stretch Amine

954-797 C=C Bend Alkene (Vinyl)

Data obtained as a liquid film.[5][6]

UV-Vis spectroscopy provides information about the electronic transitions within a molecule.[7]
For NVP, the absorption is primarily due to the n— 1t* and 1t - 1T* transitions associated with the
carbonyl and vinyl groups.

Table 4: UV-Vis Spectroscopic Data for N-Vinyl-2-pyrrolidone

Amax (nm) Solvent Electronic Transition

~300 Not Specified n- 1

The optical absorbance of plasma-polymerized NVP thin films shows a peak at around 300 nm.

[6]

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above.
Instrument-specific parameters may require optimization.

o Sample Preparation: Dissolve 5-10 mg of purified N-Vinyl-2-pyrrolidone in approximately
0.5-0.7 mL of a deuterated solvent (e.g., CDCls, DMSO-ds).[8]

 Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane
(TMS), to the solution.[9]
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Transfer: Filter the solution into a clean NMR tube to a height of about 4-5 cm.[8]

Data Acquisition: Place the NMR tube in the spectrometer and acquire the *H and 3C NMR
spectra. A combination of 1D and 2D NMR experiments may be necessary for complete
structural elucidation.[3]

Data Processing: Process the acquired data, including Fourier transformation, phase
correction, and baseline correction.

Analysis: Analyze the chemical shifts, coupling constants, and integration to assign the
signals to the respective nuclei in the NVP molecule.[10]

Sample Preparation: As NVP is a liquid at room temperature, it can be analyzed as a "neat"
spectrum.[11] Place one to two drops of the pure liquid between two polished salt plates
(e.g., NaCl or KBr).[4][11]

Plate Placement: Gently press the plates together to form a thin liquid film.

Data Acquisition: Place the salt plate "sandwich” in the sample holder of the FT-IR
spectrometer.[11]

Background Scan: Run a background spectrum of the empty salt plates.

Sample Scan: Run the spectrum of the NVP sample. The instrument software will
automatically ratio the sample spectrum against the background.

Analysis: ldentify the characteristic absorption bands and correlate them to the functional
groups in the NVP molecule.[12]

Sample Preparation: Prepare a dilute solution of N-Vinyl-2-pyrrolidone in a suitable UV-
transparent solvent (e.g., ethanol, water).[13] The concentration should be adjusted to
ensure the absorbance is within the linear range of the instrument.

Cuvette Preparation: Clean a quartz cuvette and rinse it with the solvent being used.[13]

Blank Measurement: Fill the cuvette with the pure solvent and place it in the
spectrophotometer to measure the baseline.[14][15]
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o Sample Measurement: Empty the cuvette, rinse it with the NVP solution, and then fill it with
the sample solution. Place the cuvette back into the spectrophotometer.

» Data Acquisition: Scan the absorbance of the sample over a specific wavelength range (e.g.,
200-400 nm).[15]

e Analysis: Identify the wavelength of maximum absorbance (Amax) and determine the molar
absorptivity if the concentration is known.[7]

Spectroscopic Analysis Workflow

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a
chemical compound like N-Vinyl-2-pyrrolidone.
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Caption: A logical workflow for the spectroscopic analysis of a chemical compound.

Conclusion

The spectroscopic data presented in this guide provide a comprehensive fingerprint of N-Vinyl-
2-pyrrolidone. The *H and 3C NMR spectra confirm the connectivity of the atoms, the IR
spectrum identifies the key functional groups (amide and vinyl), and the UV-Vis spectrum
characterizes its electronic properties. These data, in conjunction with the provided
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experimental protocols, serve as a valuable resource for researchers and professionals
working with this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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